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Compound of Interest

Compound Name: 3-(2H-tetrazol-5-yl)benzaldehyde

Cat. No.: B159841 Get Quote

Essential Safety and Handling Guide for 3-(2H-
tetrazol-5-yl)benzaldehyde
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 3-(2H-tetrazol-5-yl)benzaldehyde (CAS No: 136689-94-

6). The following procedures for personal protective equipment, operational handling, and

waste disposal are designed to ensure a safe laboratory environment.

Safety and Hazard Information
Signal Word: Warning[1]

Hazard Statements: H302: Harmful if swallowed[1].

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1][2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Hazard Classifications:
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Acute Toxicity, Oral (Category 4)[1]

Combustible Solids (Storage Class 11)[1]

The tetrazole functional group is known to be energetically unstable and may decompose

explosively under conditions of heat, shock, or friction.[3] Therefore, it is crucial to handle this

compound as a potentially reactive and explosive hazardous substance.[3]

Quantitative Data Summary
Property Value Source

Molecular Formula C₈H₆N₄O

Molecular Weight 174.16 g/mol [4]

CAS Number 136689-94-6

Storage Temperature 2-8°C, Inert atmosphere [4]

Flash Point Not applicable [1]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure and ensure safety. The following table outlines

the recommended PPE for handling 3-(2H-tetrazol-5-yl)benzaldehyde.
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Body Part Recommended Protection
Rationale and
Specifications

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

option for protection against

aldehydes.[3][5] Always

inspect gloves for integrity

before use and practice proper

glove removal technique.[6]

Eyes/Face
Chemical safety goggles and a

face shield

Provides protection against

splashes and potential

projectiles.[3][7][8] Standard

surgical masks with eye

shields are not a substitute.[7]

Body
Flame-retardant lab coat or

chemical-protective apron

A flame-retardant lab coat is

recommended due to the

potential explosive nature of

tetrazole compounds.[3] An

impervious chemical protective

apron can be worn over the lab

coat for added protection

against splashes.[7]

Respiratory NIOSH-approved respirator

A respirator may be required

for tasks with a high risk of

aerosol generation or in case

of a spill.[6][7] Use in a well-

ventilated area or under a

chemical fume hood is

essential.[2][6][9]

Feet Closed-toe shoes

Shoes should be made of an

impervious material to protect

against spills.[7]

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Tetrazolo_1_5_a_quinoline_4_carbaldehyde.pdf
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Benzaldehyde.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Tetrazolo_1_5_a_quinoline_4_carbaldehyde.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Tetrazolo_1_5_a_quinoline_4_carbaldehyde.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Benzaldehyde.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.carlroth.com/medias/SDB-NC01-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg5NjZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYjgvaDdjLzg5NzQzOTY3ODQ2NzAucGRmfGE2YTM2NDYxMjNjNzBjOGI1NmRkYzVlN2M3MTI3NmQ3OWY0NWZiOTFlYjMwNTIyZDAzMjE4MGUzZWNkNmQ4MGI
https://gustavus.edu/academics/departments/chemistry/documents/documents/Benzaldehyde.pdf
https://home.miracosta.edu/dlr/msds/benzaldehyde.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Emergency

Don Appropriate PPE

Set up in a Ventilated Hood

Weigh Compound

Dissolve/React

Spill ContainmentMonitor Reaction First Aid for Exposure

Decontaminate Glassware

Segregate & Label Waste

Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-(2H-tetrazol-5-yl)benzaldehyde.
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Operational Plan
1. Engineering Controls:

Always handle 3-(2H-tetrazol-5-yl)benzaldehyde in a well-ventilated laboratory.

Use a certified chemical fume hood for all weighing and transfer operations to minimize

inhalation exposure.[6][9]

Ensure that an eyewash station and safety shower are readily accessible.[9]

2. Handling Procedures:

Before handling, review the Safety Data Sheet (SDS).

Avoid contact with skin and eyes.[2][6]

Do not breathe dust or vapors.[2][6]

Take precautionary measures against static discharge.[6]

Keep the compound away from heat, sparks, and open flames.[2][6]

Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated

place under an inert atmosphere.[4][6]

3. Spill Response:

In case of a spill, evacuate the area immediately.

Wear appropriate PPE, including a respirator, before re-entering the area to clean up the

spill.[7]

For a small spill, absorb the material with an inert substance (e.g., sand, vermiculite) and

place it in a sealed container for disposal.[9]

For a large spill, contain the spill and prevent it from entering drains.[2][6] Collect the

material using a method that does not generate dust.
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Ventilate the area and wash the spill site after the material has been removed.

Disposal Plan
1. Waste Segregation and Collection:

All waste containing 3-(2H-tetrazol-5-yl)benzaldehyde, including contaminated labware and

PPE, must be collected in designated, labeled, and sealed containers.

Due to its reactive nature, this compound should be treated as hazardous waste.[3]

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

2. On-Site Treatment:

On-site chemical treatment or deactivation is not recommended without a validated and

peer-reviewed protocol.[3] The high nitrogen content of the tetrazole ring presents a

significant risk of uncontrolled, explosive decomposition.[3]

3. Final Disposal:

All waste must be disposed of through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of reactive and toxic chemical

waste.

Empty containers must be triple-rinsed, with the rinsate collected as hazardous waste,

before being considered non-hazardous.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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